4-(N,N-diethylsulfamoyl)-N-(5-(1-isopropyl-1H-pyrazol-5-yl)-1,3,4-oxadiazol-2-yl)benzamide

• IUPAC Name: 4-(diethylsulfamoyl)-N-[5-(2-propan-2-ylpyrazol-3-yl)-1,3,4-oxadiazol-2-yl]benzamide
• InChI: InChI=1S/C19H24N6O4S/c1-5-24(6-2)30(27,28)15-9-7-14(8-10-15)17(26)21-19-23-22-18(29-19)16-11-12-20-25(16)13(3)4/h7-13H,5-6H2,1-4H3,(H,21,23,26)
• InChI Key: DIQMDKLMLWOKAM-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)S(=O)(=O)C1=CC=C(C=C1)C(=O)NC2=NN=C(O2)C3=CC=NN3C(C)C
• Molecular Formula: C19H24N6O4S
• Molecular Weight: 432.5 g/mol

Description

4-(N,N-diethylsulfamoyl)-N-(5-(1-isopropyl-1H-pyrazol-5-yl)-1,3,4-oxadiazol-2-yl)benzamide is a useful research compound. Its molecular formula is C19H24N6O4S and its molecular weight is 432.5. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Novel Heterocyclic Compounds

• The synthesis of pyrazolo[4,3-e]-1,2,4-triazolo-[1,5-c]pyrimidine derivatives, aiming for potent antagonists for the A2A adenosine receptor or potent pesticide lead compounds, showcases the utility of such compounds in generating new chemical entities with potential biological activities (Xiao, Li, Meng, & Shi, 2008).

Biological Activity

• A study on the synthesis and biological activity of 2-(4'-diethylsulfonamide phenyl)-4-substituted aminomethyl- 1,3,4-oxadiazolin-5-thiones highlighted the process of generating compounds screened for their biological activity, indicating the potential of such compounds in therapeutic applications (Havaldar & Khatri, 2006).

Antimicrobial and Antitubercular Screening

• The antimicrobial and antitubercular screening of new N-(4-(5-aryl-3-(5-methyl-1,3,4-oxadiazol-2-yl)-1H-pyrazol-1-yl)phenyl)-4-amide derivatives, which demonstrated significant activity against Mycobacterium tuberculosis, showcases the application of such compounds in addressing infectious diseases (Nayak et al., 2016).

Antiproliferative Activities

• The study on pyrazole-sulfonamide derivatives for their antiproliferative activities against cancer cell lines highlights the importance of such compounds in the development of new anticancer agents. Some derivatives showed promising activities, comparable to commonly used anticancer drugs (Mert et al., 2014).

Chemical Synthesis and Characterization

• Research into the synthesis, characterization, and biological evaluation of N-(2,3-dimethyl-5-oxo-1-phenyl-2,5-dihydro-1H-pyrazol-4-yl)benzamides, which focused on their potential biological applications and screening against various biochemical targets, underscores the versatility of such compounds in medicinal chemistry (Saeed et al., 2015).